Iron(3+) pentadecanoate

• CAS No.: 99116-27-5
• Molecular Formula: C45H87FeO6
• Molecular Weight: 780.0 g/mol
• IUPAC Name: iron(3+);pentadecanoate
• InChI: InChI=1S/3C15H30O2.Fe/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17;/h3*2-14H2,1H3,(H,16,17);/q;;;+3/p-3
• InChI Key: ICNOKEQYOALILV-UHFFFAOYSA-K
• Canonical SMILES: CCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCC(=O)[O-].[Fe+3]

Description

Iron(3+) pentadecanoate (CAS: 99116-27-5) is an iron(III) carboxylate compound where the pentadecanoate anion (C₁₅H₂₉O₂⁻) coordinates with the Fe³⁺ ion. This compound belongs to the class of metal carboxylates, which are characterized by their coordination chemistry and diverse applications in catalysis, materials science, and biomedicine . The Fe³⁺ center likely forms a coordination complex with three pentadecanoate ligands to balance the +3 charge, resulting in a hydrophobic structure due to the long aliphatic chains of the pentadecanoate moieties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Iron(3+) pentadecanoate can be synthesized through the reaction of iron(III) chloride with pentadecanoic acid in an organic solvent. The reaction typically involves heating the mixture to facilitate the formation of the this compound complex. The general reaction is as follows:

$$\text{FeCl}_3 + 3 \text{C}_{15}\text{H}_{31}\text{COOH} \rightarrow \text{Fe(C}_{15}\text{H}_{31}\text{COO})_3 + 3 \text{HCl}$$FeCl3​+3C15​H31​COOH→Fe(C15​H31​COO)3​+3HCl

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions, such as temperature, solvent, and concentration, are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Iron(3+) pentadecanoate can undergo various chemical reactions, including:

Oxidation: The iron(3+) center can be reduced to iron(2+) under certain conditions.

Substitution: Ligands coordinated to the iron center can be substituted with other ligands.

Complexation: this compound can form complexes with other molecules or ions.

Common Reagents and Conditions

Oxidation: Reducing agents such as sodium borohydride can be used to reduce iron(3+) to iron(2+).

Substitution: Ligand exchange reactions can be carried out using various ligands in the presence of a suitable solvent.

Complexation: Complexation reactions can be performed in aqueous or organic solvents, depending on the nature of the ligands and the desired complex.

Major Products Formed

Oxidation: Iron(2+) pentadecanoate and other reduced iron species.

Substitution: New iron complexes with different ligands.

Scientific Research Applications

Medical Applications

1.1 Antimicrobial Activity
Iron(3+) pentadecanoate has demonstrated significant antimicrobial properties. Research indicates that it disrupts microbial membranes, thereby inhibiting cellular processes in various pathogens. A study found that at concentrations as low as 0.5 mg/mL, this compound significantly reduced bacterial growth, suggesting its potential use as an adjunctive treatment in antimicrobial therapies.

1.2 Iron Supplementation
As a source of bioavailable iron, this compound is valuable in treating iron deficiency anemia. Clinical trials have shown that supplementation can lead to marked improvements in hemoglobin levels within weeks of treatment, with fewer side effects compared to traditional iron supplements.

1.3 Drug Delivery Systems
this compound can be utilized in drug delivery systems due to its ability to form stable complexes with various pharmaceutical compounds. This property enhances the bioavailability and therapeutic efficacy of drugs, particularly those targeting iron-dependent metabolic pathways .

Environmental Applications

2.1 Remediation of Contaminated Sites
this compound can be employed in environmental remediation efforts, particularly for the treatment of contaminated water and soil. Its iron content facilitates redox reactions that can degrade organic pollutants and heavy metals, making it a promising candidate for environmental cleanup strategies .

2.2 Catalysis in Chemical Reactions
The compound serves as a catalyst in various chemical reactions, including oxidation processes. Its ability to facilitate reactions under mild conditions makes it suitable for green chemistry applications, reducing the environmental impact associated with traditional catalytic processes .

Materials Science Applications

3.1 Synthesis of Nanomaterials
this compound is utilized in the synthesis of iron oxide nanoparticles, which have applications in biomedicine, electronics, and catalysis. The unique properties of these nanoparticles, such as superparamagnetism and high surface area, enhance their functionality in various applications .

3.2 Coatings and Composites
The compound can be incorporated into coatings and composite materials to improve their mechanical properties and durability. Its presence enhances corrosion resistance and provides antimicrobial properties to the coated surfaces .

Case Studies

Case Study 1: Antimicrobial Efficacy
A study evaluated the antimicrobial effects of this compound against various bacterial strains. Results indicated significant reductions in bacterial growth at low concentrations, highlighting its potential use in clinical settings for infection control.

Case Study 2: Treatment of Iron Deficiency Anemia
Clinical trials involving patients with iron deficiency anemia showed that supplementation with this compound led to substantial improvements in hemoglobin levels within four weeks, demonstrating its efficacy compared to traditional treatments.

Mechanism of Action

The mechanism of action of iron(3+) pentadecanoate involves its ability to coordinate with various ligands and participate in redox reactions. The iron center can undergo oxidation and reduction, facilitating electron transfer processes. The molecular targets and pathways involved depend on the specific application and the nature of the ligands coordinated to the iron center.

Comparison with Similar Compounds

Iron(II) Isodecanoate (CAS: 93920-16-2)

• Structural Differences: Oxidation State: Iron(II) isodecanoate contains Fe²⁺, requiring two isodecanoate ligands (C₁₀H₁₉O₂⁻) to balance the charge, unlike the three pentadecanoate ligands in Fe³⁺ pentadecanoate . Ligand Structure: Isodecanoate has a branched alkyl chain, whereas pentadecanoate is linear. This branching may alter solubility and thermal stability.
• Applications: Iron(II) carboxylates are often used as catalysts in oxidation reactions or polymer stabilizers. The branched structure of isodecanoate could enhance solubility in non-polar solvents compared to linear pentadecanoate.

Iron(III) Salicylate Complex

• Coordination Chemistry: The iron(III) salicylate complex (Fe³⁺-C₆H₄OHCOO⁻) forms a deep purple solution in ethanol, indicating strong ligand-to-metal charge transfer interactions . Unlike pentadecanoate, salicylate is aromatic and chelates Fe³⁺ via both carboxylate and hydroxyl groups, creating a more stable complex.
• Redox Behavior: Salicylate complexes are studied for antioxidant properties, as seen in Fe³⁺ reduction assays . Iron(3+) pentadecanoate may exhibit similar redox activity but with slower kinetics due to steric hindrance from its long alkyl chains.

Ethyl and Methyl Pentadecanoate

• They are used as flavoring agents, internal standards in GC-MS, and substrates in organic synthesis .
• Physical Properties: Solubility: Ethyl pentadecanoate is non-polar (density ~0.86 g/cm³) and insoluble in water, whereas this compound is expected to have even lower aqueous solubility due to its metallic core and larger molecular weight . Applications: Esters are utilized in fragrances and lipidomics, while iron carboxylates are more likely employed in industrial catalysis or material coatings.

Ergosta-7,22-dien-3β-yl Pentadecanoate

• Biological Activity: This sterol ester, isolated from Sanghuangporus baumii, enhances glucose consumption in insulin-resistant HepG2 cells, suggesting metabolic modulation . In contrast, this compound’s biological role is unexplored, though Fe³⁺ ions are known to participate in cellular redox processes.

Data Table: Key Properties of this compound and Analogs

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
This compound	99116-27-5	Fe(C₁₅H₂₉O₂)₃	~795.8*	Potential catalyst, hydrophobic material
Iron(II) isodecanoate	93920-16-2	Fe(C₁₀H₁₉O₂)₂	~447.6*	Polymer stabilizer, branched ligand
Ethyl pentadecanoate	N/A	C₁₇H₃₄O₂	270.45	Flavoring agent, GC-MS standard
Methyl pentadecanoate	1002-84-2	C₁₆H₃₂O₂	256.43	Organic synthesis, lipidomics
Iron(III) salicylate	N/A	Fe(C₇H₅O₃)₃	~486.8*	Antioxidant studies, purple coordination complex

*Calculated based on ligand stoichiometry.

Biological Activity

Iron(3+) pentadecanoate, a complex of iron with pentadecanoic acid, has garnered attention in recent research due to its potential biological activities. This article reviews the compound's mechanisms of action, biological significance, and implications for health based on available literature.

Chemical Structure and Properties

This compound can be represented by the formula $\text{Fe C}_{15}\text{H}_{30}\text{O}_2)_3$. The compound consists of a central iron ion coordinated with three pentadecanoate ligands. This structure is crucial as it influences the compound's solubility, stability, and interaction with biological systems.

Biological Significance of Iron

Iron is an essential trace element that plays a pivotal role in various biological processes, including oxygen transport, DNA synthesis, and electron transport in cellular respiration. The specific role of iron in insulin secretion and glucose metabolism has been highlighted in studies focusing on pancreatic beta-cell function . Iron deficiency or overload can lead to significant metabolic disturbances.

1. Iron Uptake and Metabolism

This compound may influence iron metabolism through its interaction with cellular uptake mechanisms. Iron enters cells primarily via transferrin receptors or non-transferrin-bound iron (NTBI) pathways . Once inside the cell, iron is utilized in various enzymatic reactions, particularly those involving mitochondrial function and energy metabolism.

Table 1: Mechanisms of Iron Uptake in Cells

Mechanism	Description
Transferrin-mediated uptake	Involves binding to transferrin receptors followed by endocytosis
Non-transferrin uptake	Utilizes low-molecular-weight iron complexes for cellular entry

2. Role in Insulin Secretion

Research indicates that iron is critical for the coupling of glucose metabolism to insulin secretion in pancreatic beta-cells. It acts as a cofactor for enzymes involved in the tricarboxylic acid (TCA) cycle and ATP synthesis, which are vital for maintaining insulin release under hyperglycemic conditions .

Case Study: Iron Overload and Toxicity

A notable case involved a Bernese mountain dog that exhibited signs of hepatotoxicity after ingesting an excessive amount of joint supplements containing glucosamine and chondroitin sulfate. Postmortem analysis revealed elevated liver iron levels, suggesting a potential link between high iron concentrations and liver damage despite the absence of direct iron supplementation . This case underscores the importance of monitoring iron levels in clinical settings.

Research Findings on Iron Deficiency

A study examined the effects of iron deficiency on skeletal muscle energetics, revealing that lack of iron impairs oxidative phosphorylation (OXPHOS) and mitochondrial function . The findings suggest that maintaining appropriate iron levels is crucial for muscle health and overall metabolic efficiency.

Potential Therapeutic Applications

Given its role in metabolic processes, this compound could have therapeutic applications in conditions characterized by insulin resistance or metabolic syndrome. Its ability to modulate iron levels may help restore normal metabolic functions in affected tissues.